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Compound of Interest

Compound Name: 2,3,4-Trifluorobenzoyl chloride

Cat. No.: B137376 Get Quote

An In-depth Technical Guide to 2,3,4-
Trifluorobenzoyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,3,4-Trifluorobenzoyl chloride
(CAS No. 157373-08-5), a key intermediate in the synthesis of novel pharmaceuticals and

advanced materials. This document details its chemical properties, commercial availability, and

synthetic methodologies.

Chemical and Physical Properties
2,3,4-Trifluorobenzoyl chloride is a colorless to pale yellow liquid with a pungent odor.[1][2] It

is a reactive acyl chloride, and the presence of the trifluorinated phenyl ring imparts unique

electronic properties that are valuable in medicinal chemistry and materials science.[3][4] It is

insoluble in water but soluble in organic solvents like ether, acetone, and dichloromethane.[1]

Table 1: Physical and Chemical Properties of 2,3,4-Trifluorobenzoyl Chloride
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Property Value Source

CAS Number 157373-08-5 [5]

Molecular Formula C₇H₂ClF₃O [2][3][6]

Molecular Weight 194.54 g/mol [2][6]

Appearance Clear, pale yellow liquid [2]

Boiling Point 143-144 °C at 130 mm Hg [2][6]

Density 1.522 g/mL at 25 °C [2][6]

Refractive Index n20/D 1.497 [2][6]

Flash Point 92.8 °C [2]

Vapor Pressure 0.28 mmHg at 25 °C [2]

Commercial Availability and Suppliers
2,3,4-Trifluorobenzoyl chloride is available from a variety of chemical suppliers, catering to

research and development as well as commercial-scale needs. The product is typically offered

in various purities, with 98% being common.[6]

Table 2: Selected Commercial Suppliers of 2,3,4-Trifluorobenzoyl Chloride
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Supplier
Available
Quantities

Purity Notes

TCI America 5g -

For professional

manufacturing,

research, and

industrial use.[5]

Oakwood Chemical 1g, 5g, 25g, 100g 98%
Inquire for stock

availability.[6]

Sigma-Aldrich 1g -

Part of a collection of

rare and unique

chemicals; buyer

assumes

responsibility to

confirm purity.[7]

Conier Chem &

Pharma
Inquire 97+%

Reputable trader on

ECHEMI.[2]

United States

Biological
Inquire Highly Purified

For research use only.

[8]

Zhejiang Xieshi New

Materials Co., Ltd.
Inquire -

Manufacturer based in

China.[9]

Synthesis Methodologies
The synthesis of 2,3,4-Trifluorobenzoyl chloride typically involves the chlorination of 2,3,4-

Trifluorobenzoic acid. While specific protocols for this exact compound are not readily available

in the provided search results, highly analogous and transferable methods for the synthesis of

2,3,4,5-Tetrafluorobenzoyl chloride are well-documented. These methods commonly employ

chlorinating agents such as thionyl chloride (SOCl₂), oxalyl chloride ((COCl)₂), or triphosgene

(bis(trichloromethyl) carbonate).[10]

Experimental Workflow for Synthesis
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The general workflow for the synthesis of fluorinated benzoyl chlorides from their

corresponding benzoic acids is depicted below.
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Caption: General experimental workflow for the synthesis of 2,3,4-Trifluorobenzoyl chloride.
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Detailed Experimental Protocols (Adapted from
Tetrafluoro- Analogues)
The following are detailed experimental protocols adapted from the synthesis of 2,3,4,5-

Tetrafluorobenzoyl chloride, which are expected to be highly applicable for the synthesis of

2,3,4-Trifluorobenzoyl chloride.

Protocol 1: Synthesis using Thionyl Chloride[10][11]

Charging the Vessel: In a suitable reaction vessel equipped with a stirrer, condenser, and

heating mantle, charge 2,3,4-Trifluorobenzoic acid, an excess of thionyl chloride, and a

catalytic amount of N,N-dimethylformamide (DMF).

Reaction: Heat the mixture to 90-95°C and maintain this temperature for approximately 90

minutes.

Workup: After the reaction is complete, remove the excess thionyl chloride, initially at

atmospheric pressure and then under vacuum.

Purification: Distill the residue under reduced pressure to obtain the final product.

Protocol 2: Synthesis using Oxalyl Chloride[10][11]

Reactant Preparation: Dissolve 2,3,4-Trifluorobenzoic acid in a suitable solvent such as

dichloromethane.

Addition of Reagents: Add approximately 1.1 equivalents of oxalyl chloride to the solution,

followed by a few drops of dry N,N-dimethylformamide. A vigorous reaction should be

observed.

Reaction: Stir the mixture at room temperature overnight.

Workup: Concentrate the reaction mixture to an oil. Add toluene and re-concentrate to afford

the crude 2,3,4-Trifluorobenzoyl chloride. The product is often used in the next step

without further purification.

Protocol 3: Synthesis using Triphosgene[11][12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b137376?utm_src=pdf-body
https://www.benchchem.com/pdf/Synthesis_of_2_3_4_5_Tetrafluorobenzoyl_chloride_from_tetrafluorobenzoic_acid.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Synthesis_of_2_3_4_5_Tetrafluorobenzoyl_Chloride.pdf
https://www.benchchem.com/pdf/Synthesis_of_2_3_4_5_Tetrafluorobenzoyl_chloride_from_tetrafluorobenzoic_acid.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Synthesis_of_2_3_4_5_Tetrafluorobenzoyl_Chloride.pdf
https://www.benchchem.com/product/b137376?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_Synthesis_of_2_3_4_5_Tetrafluorobenzoyl_Chloride.pdf
https://asianpubs.org/index.php/ajchem/article/download/10221/10205
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Setup: In a 4-necked round-bottomed flask equipped with a mechanical stirrer, digital

thermometer, nitrogen inlet-outlet, and a condenser, charge triphosgene and a solvent such

as 1,2-dichloroethane.

Heating: Slowly heat the mixture to approximately 80°C (353 K).

Addition of Acid: Prepare a solution of 2,3,4-Trifluorobenzoic acid and a catalytic amount of

N,N-dimethylformamide in 1,2-dichloroethane. Add this solution dropwise to the heated

triphosgene mixture over 1 hour.

Reaction: Continue stirring the mixture for an additional 4 hours at the same temperature.

Workup: Cool the reaction mixture to 0°C (273 K) and filter to remove any unreacted

triphosgene. The product is in the filtrate and can be analyzed by GC.

Safety and Handling
2,3,4-Trifluorobenzoyl chloride is a corrosive substance that can cause severe skin burns

and eye damage.[13] It may also cause respiratory irritation.[13] It reacts with water, which can

generate heat and gases.[13]

Table 3: Hazard and Safety Information for 2,3,4-Trifluorobenzoyl Chloride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b137376?utm_src=pdf-body
https://synquestprodstorage.blob.core.windows.net/msds/2600/2616-7-Y2.pdf
https://synquestprodstorage.blob.core.windows.net/msds/2600/2616-7-Y2.pdf
https://synquestprodstorage.blob.core.windows.net/msds/2600/2616-7-Y2.pdf
https://www.benchchem.com/product/b137376?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Information Precautionary Measures

Hazard Statements

H227: Combustible liquid. H314: Causes severe

skin burns and eye damage. H318: Causes

serious eye damage. H335: May cause

respiratory irritation.[13]

Personal Protective Equipment (PPE)
Wear protective gloves, clothing, eye protection,

and face protection.[13]

Handling

Use in a well-ventilated area. Do not breathe

fumes, mist, spray, or vapors. Keep away from

ignition sources.[13]

Storage
Store in a well-ventilated, cool place. Keep the

container tightly closed. Store locked up.[13]

First Aid (Eyes)

Immediately flush eyes thoroughly with water for

at least 15 minutes. Seek immediate medical

attention.[13]

First Aid (Skin)

Wash with plenty of soap and water. Remove

contaminated clothing. Seek immediate medical

attention.[13]

Fire Fighting
Use dry sand, dry chemical, or alcohol-resistant

foam to extinguish.[13]

Logical Flow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 2,3,4-
Trifluorobenzoyl chloride.

Preparation Handling Cleanup & Storage

Review Safety Data Sheet Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood) Dispense Chemical Perform Reaction Properly Dispose of Waste Clean Equipment Store Chemical Securely

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://synquestprodstorage.blob.core.windows.net/msds/2600/2616-7-Y2.pdf
https://synquestprodstorage.blob.core.windows.net/msds/2600/2616-7-Y2.pdf
https://synquestprodstorage.blob.core.windows.net/msds/2600/2616-7-Y2.pdf
https://synquestprodstorage.blob.core.windows.net/msds/2600/2616-7-Y2.pdf
https://synquestprodstorage.blob.core.windows.net/msds/2600/2616-7-Y2.pdf
https://synquestprodstorage.blob.core.windows.net/msds/2600/2616-7-Y2.pdf
https://synquestprodstorage.blob.core.windows.net/msds/2600/2616-7-Y2.pdf
https://www.benchchem.com/product/b137376?utm_src=pdf-body
https://www.benchchem.com/product/b137376?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2,3,4-Trifluorobenzoyl chloride.

Applications in Research and Development
2,3,4-Trifluorobenzoyl chloride is a valuable building block in organic synthesis, particularly in

the pharmaceutical and agrochemical industries.[3] Its primary application is as an acylating

agent to introduce the 2,3,4-trifluorobenzoyl moiety into target molecules.[4] This can impart

desirable properties such as increased lipophilicity and metabolic stability.[4] It is used in the

synthesis of a variety of compounds, including antibiotics, preservatives, and pesticides.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [commercial availability and suppliers of 2,3,4-
Trifluorobenzoyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b137376#commercial-availability-and-suppliers-of-2-3-
4-trifluorobenzoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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